Cas no 247582-73-6 (3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]-)

• Product Name: 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]-
• CAS No: 247582-73-6
• MF: C₁₄H₂₁N₃O₅S
• MW: 343.398642301559
• MDL: MFCD05670726
• CID: 246134
• PubChem ID: 4668928
• Update Time: 2025-06-03

3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]-
• 2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylpyridine-3-carboxylic acid
• 2-ETHOXY-5-(4-ETHYLPIPERAZIN-1-YLSULPHONYL)PYRIDINE-3-CARBOXYLIC ACID
• 2-Ethoxy-5-(4-ethyl-1-piperazinylsulfonyl)nicotinicacid
• 3-Carboxy-2-ethoxy-5-(4-ethylpiperazin-1-ylsulfonyl)pyridine
• AKOS005110170
• 247582-73-6
• MS-3711
• DTXSID60405390
• MLS001099665
• 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)nicotinicacid
• 2-ETHOXY-5-(4-ETHYLPIPERAZINE-1-SULFONYL]NICOTINIC ACID
• SMR000672559
• 2-Ethoxy-5-(4-ethyl-1-piperazinylsulfonyl)nicotinic acid
• CHEMBL1485742
• SR-01000310186-1
• 3-Pyridinecarboxylic acid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]-
• HMS2995H13
• 2-ethoxy-5-[(4-ethylpiperazin-1-yl)sulfonyl]pyridine-3-carboxylic acid
• PCRIWLRXFJTJPJ-UHFFFAOYSA-N
• FT-0755798
• 2-ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid
• SCHEMBL3587341
• 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)nicotinic acid
• SR-01000310186

• MDL： MFCD05670726
• Inchi： 1S/C14H21N3O5S/c1-3-16-5-7-17(8-6-16)23(20,21)11-9-12(14(18)19)13(15-10-11)22-4-2/h9-10H,3-8H2,1-2H3,(H,18,19)
• InChI Key： PCRIWLRXFJTJPJ-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=C(C(=O)O)C=1)OCC)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 343.12033
• Monoisotopic Mass: 343.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 100.04

Additional information on 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]-

3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]- (CAS No. 247582-73-6): A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl] (CAS No. 247582-73-6) being a notable example. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl] features a pyridine core substituted with an ethoxy group at the 2-position and a sulfonyl group linked to a 4-ethylpiperazine moiety at the 5-position. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in pyridine derivatives due to their diverse biological activities. The presence of the sulfonyl group in this compound enhances its interaction with biological targets, making it a promising candidate for the development of novel therapeutic agents. Specifically, the 4-ethylpiperazine moiety has been extensively studied for its role in modulating neurotransmitter systems, which has implications for the treatment of neurological disorders.

One of the most compelling aspects of 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl] is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, this compound could help regulate these pathways and mitigate disease progression. Recent studies have demonstrated that pyridine-based kinase inhibitors exhibit high selectivity and potency, making them attractive candidates for further development.

The synthesis of 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl] involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethoxy group at the 2-position and the sulfonylation of the 4-ethylpiperazine moiety are critical steps that determine the compound's final properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity.

From a pharmaceutical perspective, the biological activity of 3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl] has been thoroughly investigated in various preclinical models. Initial studies have shown that this compound exhibits significant inhibitory effects on certain kinases, leading to reduced cell proliferation and apoptosis induction in cancer cell lines. Additionally, its interaction with neurotransmitter receptors has been explored, suggesting potential applications in treating conditions such as depression and anxiety.

The pharmacokinetic properties of this compound are also of great interest. Studies have indicated that it exhibits good oral bioavailability and moderate tissue distribution, which are essential characteristics for an effective therapeutic agent. Furthermore, its metabolic stability has been assessed through in vitro studies, revealing that it is resistant to degradation by major metabolic enzymes such as CYP450 enzymes.

In conclusion,3-Pyridinecarboxylicacid, 2-ethoxy-5-[(4ethyl1pipera zin ylsulfonyl] (CAS No. 24758273) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique molecular structure and biological activities make it an attractive candidate for further investigation into kinase inhibition and neurotransmitter modulation. As research continues to uncover new therapeutic applications for pyridine derivatives,this compound is poised to play a crucial role in the advancement of modern medicine.